![molecular formula C14H22N2 B2743266 2-(4-Ethylphenyl)-2-pyrrolidin-1-ylethanamine CAS No. 928000-69-5](/img/structure/B2743266.png)
2-(4-Ethylphenyl)-2-pyrrolidin-1-ylethanamine
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Description
2-(4-Ethylphenyl)-2-pyrrolidin-1-ylethanamine (EPPEA) is a novel compound that has been widely studied in recent years due to its potential applications in scientific research. EPPEA has been found to possess a wide range of biochemical and physiological effects, making it an attractive candidate for further research.
Scientific Research Applications
Biochemical Significance and Drug Interactions
Cytochrome P450 (CYP) enzymes play a critical role in drug metabolism, influencing the pharmacokinetics of numerous drugs. Understanding the selectivity and potency of chemical inhibitors for CYP isoforms is essential for predicting drug-drug interactions (DDIs) and for drug development. The review of chemical inhibitors for CYP isoforms highlights the importance of such studies in developing safer and more effective therapeutic agents (Khojasteh et al., 2011).
Neurochemistry and Neurotoxicity
Research into neurochemistry and neurotoxicity, such as studies on MDMA (also known as Ecstasy), provides insights into the effects of psychoactive substances on the brain. These studies contribute to our understanding of serotonin system dysfunction and potential treatments for related disorders (McKenna & Peroutka, 1990).
Environmental Toxicology
Investigations into the toxicity and mutagenicity of herbicides, such as 2,4-dichlorophenoxyacetic acid (2,4-D), are crucial for assessing environmental and occupational risks. This scientometric review on 2,4-D emphasizes the importance of such research in informing safety regulations and protecting ecosystems (Zuanazzi et al., 2020).
Carcinogen Biomarkers
The study of human urinary carcinogen metabolites contributes to our understanding of the relationship between tobacco use and cancer. Identifying specific biomarkers related to carcinogen exposure from tobacco products aids in the development of strategies for cancer prevention (Hecht, 2002).
properties
IUPAC Name |
2-(4-ethylphenyl)-2-pyrrolidin-1-ylethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c1-2-12-5-7-13(8-6-12)14(11-15)16-9-3-4-10-16/h5-8,14H,2-4,9-11,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCGLRNJIKPUVEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(CN)N2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Ethylphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine |
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